3-(4-fluorophenyl)-5-methyl-7-(4-morpholinyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 4-[3-(4-fluorophenyl)-5-methyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-yl]morpholine
• InChI: InChI=1S/C18H16F4N4O/c1-11-10-14(25-6-8-27-9-7-25)26-17(23-11)15(16(24-26)18(20,21)22)12-2-4-13(19)5-3-12/h2-5,10H,6-9H2,1H3
• InChI Key: PHYULVFQLPMLHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)N3CCOCC3)C(F)(F)F)C4=CC=C(C=C4)F
• Molecular Formula: C18H16F4N4O
• Molecular Weight: 380.3 g/mol

Description

3-(4-fluorophenyl)-5-methyl-7-(4-morpholinyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C18H16F4N4O and its molecular weight is 380.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 380.12602379 g/mol and the complexity rating of the compound is 508. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Pyrazolo[1,5-a]pyrimidine derivatives have been synthesized for various scientific studies. For instance, a study reported the synthesis of pyrazolo[1,5-a]pyrimidine derivatives linked with morpholinophenyl derivatives, demonstrating significant larvicidal activity against certain larvae species (Gorle et al., 2016). This suggests potential applications in agricultural or pest control research areas.

Anticancer and Anti-inflammatory Applications

Some pyrazolo[1,5-a]pyrimidine derivatives have shown promising anticancer and anti-inflammatory properties. A derivative was synthesized and exhibited effective inhibition on the proliferation of cancer cell lines (Liu et al., 2016). Another study synthesized novel pyrazolo[1,5-a]pyrimidines as selective inhibitors for specific enzymes, suggesting potential for the development of new anti-inflammatory drugs (Singleton et al., 2019).

Fluorescent Probes for Biological and Environmental Detection

The compound and its related derivatives have also found applications as functional fluorophores. A study described the synthesis of 3-formylpyrazolo[1,5-a]pyrimidines as key intermediates for preparing novel functional fluorophores, exhibiting potential as fluorescent probes for detecting biologically or environmentally relevant species (Castillo et al., 2018).

Antimicrobial and Herbicidal Activities

Moreover, pyrazolo[1,5-a]pyrimidine derivatives have shown antimicrobial and herbicidal activities. For instance, certain derivatives demonstrated good inhibition activities against root growth of specific plants, indicating potential applications in weed control (Luo et al., 2017). Another set of derivatives was synthesized and screened for antimicrobial activity, revealing promising results against Gram-positive bacteria and pathogenic fungi (Aggarwal et al., 2014).